Cas no 178613-52-0 (Butanamide,N-(4-cyano-1H-pyrazol-3-yl)-)

• Product Name: Butanamide,N-(4-cyano-1H-pyrazol-3-yl)-
• CAS No: 178613-52-0
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 112931
• PubChem ID: 45122934
• Update Time: 2025-04-18

Butanamide,N-(4-cyano-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(4-cyano-1H-pyrazol-3-yl)-
• N-(4-cyano-1H-pyrazol-5-yl)butanamide
• Butanamide, N-(4-cyano-1H-pyrazol-3-yl)-
• N-(4-Cyano-1H-pyrazol-3-yl)butyramide
• 178613-52-0
• AP-970/43482141
• AKOS016036094

• Inchi： 1S/C8H10N4O/c1-2-3-7(13)11-8-6(4-9)5-10-12-8/h5H,2-3H2,1H3,(H2,10,11,12,13)
• InChI Key： CTMXKYCIVVPLCY-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1=C(C#N)C=NN1

Computed Properties

• Exact Mass: 178.0856
• Monoisotopic Mass: 178.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 81.57